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Compound of Interest

Compound Name: (R)-Methotrexate-d3

Cat. No.: B1148294

Audience: Researchers, scientists, and drug development professionals.

Introduction (R)-Methotrexate-d3 is the deuterium-labeled form of (R)-Methotrexate, a folate
analog.[1][2] It functions as an antimetabolite and antifolate agent by inhibiting the enzyme
dihydrofolate reductase, which is crucial for DNA synthesis.[2][3] Due to its isotopic labeling,
(R)-Methotrexate-d3 is primarily used as an internal standard for the quantitative analysis of
Methotrexate in biological samples using mass spectrometry techniques like GC-MS or LC-MS.
[1][4] This document provides a detailed protocol for the preparation of a stock solution of (R)-
Methotrexate-d3, including its chemical properties, necessary safety precautions, and
recommended storage conditions.

Quantitative Data Summary

The key physical and chemical properties of (R)-Methotrexate-d3 are summarized in the table
below for easy reference.
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Property Value

Synonyms Amethopterin-d3, MTX-d3[4]
Appearance Yellow-brown crystalline powder[3][5]
Molecular Formula C20H19D3NsOs[4][6]

Molecular Weight 457.5 g/mol [4]

Organic Solvents:- DMF: ~14 mg/mL[4][7]-
DMSO: ~3 mg/mL[4][7]Aqueous Solutions:-

Solubility PBS (pH 7.2): ~1 mg/mL[4][7]- Insoluble in
water[8][9]- Soluble in dilute alkali hydroxides
(e.g., NaOH) and carbonates[5][8][9]

Storage (Solid Form) 4°C or -20°C, protect from light[4][8][10]

Stability (Solid Form) > 2 years at recommended storage conditions[4]

Experimental Protocol

This section details two common methods for preparing a stock solution of (R)-Methotrexate-
d3: using an organic solvent (DMSO) for high concentration stocks and using an alkaline
agueous solution for applications requiring the absence of organic solvents.

Safety Precautions

Methotrexate is a hazardous and cytotoxic drug.[11][12] Standard safety protocols for handling
potent compounds must be followed.

e Personal Protective Equipment (PPE): Always wear a lab coat, safety goggles, and
chemical-resistant gloves.

e Handling: Handle the solid powder and solutions in a certified chemical fume hood or a
biological safety cabinet to avoid inhalation of particles or aerosols.

o Disposal: Dispose of all contaminated materials (e.g., pipette tips, tubes, gloves) in a
designated cytotoxic waste container according to institutional guidelines.
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Method 1: Preparation in an Organic Solvent (e.g.,
DMSO)

This method is suitable for creating a high-concentration primary stock solution that can be
further diluted.

Materials and Equipment:

e (R)-Methotrexate-d3 solid powder

o Dimethyl sulfoxide (DMSO), anhydrous

o Calibrated analytical balance

e Microcentrifuge tubes or amber glass vials

» Calibrated micropipettes and sterile, filtered pipette tips
e \ortex mixer

Procedure:

Equilibration: Allow the vial of (R)-Methotrexate-d3 to equilibrate to room temperature
before opening to prevent condensation.

¢ Weighing: In a chemical fume hood, carefully weigh the desired amount of (R)-
Methotrexate-d3 powder using an analytical balance. For example, to prepare a 10 mM
stock solution, weigh out 4.575 mg.

 Dissolution: Add the appropriate volume of DMSO to the vial to achieve the desired
concentration. For a 10 mM stock from 4.575 mg, add 1 mL of DMSO.

e Mixing: Cap the vial securely and vortex thoroughly until the solid is completely dissolved.
The solution should be clear and yellow.[13] Gentle warming in a water bath (37°C) may be
used to aid dissolution if necessary.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in amber
microcentrifuge tubes or vials to avoid repeated freeze-thaw cycles. Store at -20°C.
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Method 2: Preparation in an Alkaline Aqueous Solution

This method is preferred for cell culture experiments or when organic solvents may interfere
with downstream applications.

Materials and Equipment:

(R)-Methotrexate-d3 solid powder

0.1 M Sodium Hydroxide (NaOH) solution

Phosphate-Buffered Saline (PBS) or desired cell culture medium

Calibrated analytical balance

Sterile conical tubes or amber glass vials

Calibrated micropipettes and sterile, filtered pipette tips

Vortex mixer

Procedure:

o Equilibration: Allow the vial of (R)-Methotrexate-d3 to equilibrate to room temperature
before opening.

e Weighing: In a chemical fume hood, weigh the desired amount of (R)-Methotrexate-d3
powder.

e Initial Dissolution: Add a minimal amount of 0.1 M NaOH dropwise to the powder to dissolve
it.[9][14] For example, for 1 mg of powder, start with 20-50 pL of 0.1 M NaOH.

 Dilution: Once the solid is dissolved, immediately dilute the solution with your desired
agueous buffer (e.g., PBS or cell culture medium) to the final target concentration.[8] For
example, to make a 1 mg/mL solution, bring the final volume to 1 mL with PBS.

o Mixing: Mix gently by inverting the tube or vortexing briefly. Ensure the final pH of the
solution is compatible with your experimental system.
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» Aliquoting and Storage: Use this solution fresh if possible. It is not recommended to store
agueous solutions for more than one day.[7] If short-term storage is necessary, store at 4°C,
protected from light. For longer storage, consider preparing the stock in DMSO (Method 1)
and making fresh dilutions in agueous buffer before each experiment.

Storage and Stability of Stock Solutions
e DMSO Stock Solutions: When stored in properly sealed amber vials at -20°C, DMSO stock

solutions are stable for at least one month.[8][9]

e Aqueous Solutions: Aqueous solutions are significantly less stable and should ideally be
prepared fresh for each use.[7] If stored, they should be kept at 2-8°C, protected from light,
and used within 24 hours.[12][15]

o General Guideline: Always protect methotrexate solutions from light to prevent degradation.
[15][16][17]

Visualizations
Experimental Workflow Diagram
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Workflow for (R)-Methotrexate-d3 Stock Solution Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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